3-(4-Fluorobenzyl)-1-phenethyl-1-(pyridin-2-ylmethyl)urea

• IUPAC Name: 3-[(4-fluorophenyl)methyl]-1-(2-phenylethyl)-1-(pyridin-2-ylmethyl)urea
• InChI: InChI=1S/C22H22FN3O/c23-20-11-9-19(10-12-20)16-25-22(27)26(17-21-8-4-5-14-24-21)15-13-18-6-2-1-3-7-18/h1-12,14H,13,15-17H2,(H,25,27)
• InChI Key: RRCVVJWDZADCCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN(CC2=CC=CC=N2)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C22H22FN3O
• Molecular Weight: 363.4 g/mol

Description

3-(4-Fluorobenzyl)-1-phenethyl-1-(pyridin-2-ylmethyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential in various applications. This compound is also known as FPhPU and is a member of the urea family of compounds.

Mechanism Of Action

The mechanism of action of FPhPU is not fully understood. However, studies have suggested that FPhPU induces apoptosis in cancer cells by activating the caspase pathway. FPhPU has also been found to inhibit the activity of acetylcholinesterase, which is an enzyme that is involved in the breakdown of acetylcholine. This inhibition of acetylcholinesterase activity is thought to be responsible for the potential neuroprotective effects of FPhPU.
Biochemical and Physiological Effects:
FPhPU has been found to have various biochemical and physiological effects. Studies have shown that FPhPU can inhibit the growth of cancer cells by inducing apoptosis. FPhPU has also been found to have potential in the treatment of Alzheimer's disease and other neurodegenerative disorders. In addition, FPhPU has been investigated for its potential as an anti-inflammatory and anti-oxidant agent.

Advantages And Limitations For Lab Experiments

One of the main advantages of FPhPU is its potential in various scientific research applications. FPhPU has been found to have potential in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. In addition, FPhPU has been investigated for its potential as an anti-inflammatory and anti-oxidant agent. One of the limitations of FPhPU is its limited solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for research on FPhPU. One potential direction is to investigate the potential of FPhPU as an anti-inflammatory and anti-oxidant agent. Another potential direction is to investigate the potential of FPhPU in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of FPhPU and to identify any potential side effects or limitations of its use in scientific research.

Synthesis Methods

The synthesis of FPhPU involves the reaction of 4-fluorobenzylamine with phenethyl isocyanate, followed by the reaction of the resulting urea with 2-pyridinemethanol. The yield of FPhPU is reported to be high, and the compound can be obtained in a pure form using standard purification techniques.

Scientific Research Applications

FPhPU has been found to have potential in various scientific research applications. One of the most significant applications of FPhPU is in the field of cancer research. Studies have shown that FPhPU can inhibit the growth of cancer cells by inducing apoptosis. FPhPU has also been found to have potential in the treatment of Alzheimer's disease and other neurodegenerative disorders. In addition, FPhPU has been investigated for its potential as an anti-inflammatory and anti-oxidant agent.